Cas no 626-03-9 (4-hydroxy-1,2-dihydropyridin-2-one)

4-hydroxy-1,2-dihydropyridin-2-one Properties

Names and Identifiers

• 4-Hydroxypyridin-2(1H)-one
• 2,4-Pyridinediol
• 3-Deazauracil
• 4-Hydroxy-2-pyridone
• 2,4-Dihydroxypyridine
• 2.4-Dihydroxypyridine
• Pyridine-2,4-diol
• 2,4-Dihydoxypyridine
• 2,4-dihydroxy-pyridine
• 2,4-Pridinediol
• 4,6-Pyridinediol
• 4-diol
• [ "" ]
• 2(1H)-Pyridinone, 4-hydroxy-
• 2,4-Dihydroxy pyridine
• 2-hydroxypyridin-4(1H)-one
• 4-Hydroxy-2(1H)-pyridinone
• 2-hydroxy-1H-pyridin-4-one
• 2(1H)-Pyridinone,4-hydroxy
• 2(1H)-Pyridone, 4-hydroxy-
• NSC37839
• 4-hydroxy-1,2-dihydropyridin-2-one
• LQ01OR5OK4
• ZEZJPIDPVXJEME-UHFFFAOYSA
• 4-HYDROXY-2-PYRIDINONE
• A864034
• CK2604
• 4-hydroxy-2-oxopyridine
• NSC-37839
• BCP27181
• DTXSID90274238
• FT-0601262
• 4-hydroxy-1h-pyridin-2-one
• CS-W020577
• A8654
• SCHEMBL133861
• NSC-119859
• CHEBI:182025
• 4-hydroxy-1H-2-pyridone
• AKOS006222771
• 29212-35-9
• 84719-31-3
• 4(1H)-Pyridinone, 2-hydroxy-
• NSC119859
• 4-Hydroxypyridinol
• NSC 37839
• J-640104
• AM20061385
• Pyridine-24-diol
• InChI=1/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• UNII-LQ01OR5OK4
• 2,4-Dihydroxypyridine, 97%
• AC-1001
• EINECS 210-924-8
• SB52230
• SY009441
• SCHEMBL17495019
• NSC 119859
• EN300-91568
• PS-4683
• J-800106
• W-104982
• Z3225946514
• 4-hydroxypyridone
• 626-03-9
• FT-0692141
• ZEZJPIDPVXJEME-UHFFFAOYSA-
• 4-hydroxy-2(1H)-pyridone
• AKOS005254611
• D2682
• NS00043429
• AC-907/25014063
• BP-11396
• MFCD00006273
• 2,4-Dihydroxypyridine,99%
• 2,4-Pyridinediol; 3-Deazauracil; 3-Deazauracil; 2,4-Pyridinediol
• pyridine, 2,4-dihydroxy-
• DB-005863
• +Expand

• MDL： MFCD00006273
• InChIKey： ZEZJPIDPVXJEME-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• SMILES： O([H])C1C([H])=C([H])N([H])C(C=1[H])=O
• BRN： 108533

Computed Properties

• Exact Mass: 111.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.032
• Heavy Atom Count: 8
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: 0.49280
• PSA: 53.35000
• Refractive Index: 1.4260 (estimate)
• Boiling Point: 208.19°C (rough estimate)
• Melting Point: 272-276 °C (lit.)
• Flash Point: 117.6℃
• Color/Form: Powder
• Solubility: Not determined.
• Density: 1.3113 (rough estimate)

4-hydroxy-1,2-dihydropyridin-2-one Security Information

• Symbol: GHS07
• RTECS：UV1146800
• WGK Germany：3
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-hydroxy-1,2-dihydropyridin-2-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%